87-32-1

N-Acetyl-DL-tryptophan

In Stock

• CAS RN:
• 87-32-1

• Formula:
• C13H14N2O3

• InChI:
• InChI=1S/C13H14N2O3/c1-8(16)15-12(13(17)18)6-9-7-14-11-5-3-2-4-10(9)11/h2-5,7,12,14H,6H2,1H3,(H,15,16)(H,17,18)

• InChIKey:
• DZTHIGRZJZPRDV-UHFFFAOYSA-N

• N-acetyltryptophan is an N-acetylamino acid that is the N-acetyl derivative of tryptophan. It has a role as a metabolite. It is a N-acetyl-amino acid and a tryptophan derivative. It is a conjugate acid of a N-acetyltryptophanate.

1-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3-hexylthiourea

In Stock

• CAS RN:
• 21487-32-1

• Formula:
• C18H26N4OS

• InChI:
• InChI=1S/C18H26N4OS/c1-4-5-6-10-13-19-18(24)20-16-14(2)21(3)22(17(16)23)15-11-8-7-9-12-15/h7-9,11-12H,4-6,10,13H2,1-3H3,(H2,19,20,24)

• InChIKey:
• RALXHWDGGVSJGS-UHFFFAOYSA-N

• 1-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3-hexylthiourea is a useful research compound. Its molecular formula is C18H26N4OS and its molecular weight is 346.49. The purity is usually 95%.

2,2-Dimethyloctadecanoic acid

• CAS RN:
• 71987-32-1

• Formula:
• C20H40O2

• InChI:
• InChI=1S/C20H40O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20(2,3)19(21)22/h4-18H2,1-3H3,(H,21,22)

• InChIKey:
• SZYDYHLJUUSELP-UHFFFAOYSA-N

• 2,2-Dimethyloctadecanoic acid is a useful research compound. Its molecular formula is C20H40O2 and its molecular weight is 312.5 g/mol. The purity is usually 95%.

Homospectinomycin

• CAS RN:
• 97187-32-1

• Formula:
• C15H26N2O7

• InChI:
• InChI=1S/C15H26N2O7/c1-6-4-5-7(18)15(21)14(22-6)23-13-11(20)8(16-2)10(19)9(17-3)12(13)24-15/h6,8-14,16-17,19-21H,4-5H2,1-3H3/t6-,8-,9+,10+,11+,12-,13-,14+,15+/m1/s1

• InChIKey:
• QUCDOQYZEHOJNX-XLBYJKOOSA-N

• Homospectinomycin, also known as Homospectinomycin, is a useful research compound. Its molecular formula is C15H26N2O7 and its molecular weight is 346.38 g/mol. The purity is usually 95%.

4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N'-(4,6-dimethylbenzo[d]thiazol-2-yl)benzohydrazide

In Stock

• CAS RN:
• 851987-32-1

• Formula:
• C25H24N4O3S2

• InChI:
• InChI=1S/C25H24N4O3S2/c1-16-13-17(2)23-22(14-16)33-25(26-23)28-27-24(30)19-7-9-21(10-8-19)34(31,32)29-12-11-18-5-3-4-6-20(18)15-29/h3-10,13-14H,11-12,15H2,1-2H3,(H,26,28)(H,27,30)

• InChIKey:
• RJWKJYQENJAAAJ-UHFFFAOYSA-N

• 4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N'-(4,6-dimethylbenzo[d]thiazol-2-yl)benzohydrazide is a useful research compound. Its molecular formula is C25H24N4O3S2 and its molecular weight is 492.61. The purity is usually 95%.

2'-Chloro-3-(3-chlorophenyl)-4'-fluoropropiophenone

In Stock

• CAS RN:
• 898787-32-1

• Formula:
• C15H11Cl2FO

• InChI:
• InChI=1S/C15H11Cl2FO/c16-11-3-1-2-10(8-11)4-7-15(19)13-6-5-12(18)9-14(13)17/h1-3,5-6,8-9H,4,7H2

• InChIKey:
• QHEKYBBYHHUNLL-UHFFFAOYSA-N

• 2'-Chloro-3-(3-chlorophenyl)-4'-fluoropropiophenone is a useful research compound. Its molecular formula is C15H11Cl2FO and its molecular weight is 297.1 g/mol. The purity is usually 95%.

N1-(4-(dimethylamino)phenethyl)-N2-(2-methoxyphenyl)oxalamide

In Stock

• CAS RN:
• 953987-32-1

• Formula:
• C19H23N3O3

• InChI:
• InChI=1S/C19H23N3O3/c1-22(2)15-10-8-14(9-11-15)12-13-20-18(23)19(24)21-16-6-4-5-7-17(16)25-3/h4-11H,12-13H2,1-3H3,(H,20,23)(H,21,24)

• InChIKey:
• NRNVNFLCLOMIPZ-UHFFFAOYSA-N

• N1-(4-(dimethylamino)phenethyl)-N2-(2-methoxyphenyl)oxalamide is a useful research compound. Its molecular formula is C19H23N3O3 and its molecular weight is 341.411. The purity is usually 95%.

tert-Butyl 3,4-dimethylpiperazine-1-carboxylate

Usually In Stock

• CAS RN:
• 741287-32-1

• Formula:
• C11H22N2O2

• InChI:
• InChI=1S/C11H22N2O2/c1-9-8-13(7-6-12(9)5)10(14)15-11(2,3)4/h9H,6-8H2,1-5H3

• InChIKey:
• IRQAVHKOEKPMFB-UHFFFAOYSA-N

• Tert-Butyl 3,4-dimethylpiperazine-1-carboxylate is a useful research compound. Its molecular formula is C11H22N2O2 and its molecular weight is 214.3 g/mol. The purity is usually 95%.

Methyl 2-(cyclobutylamino)-4,5-difluorobenzoate

• CAS RN:
• 1593887-32-1

• Formula:
• C12H13F2NO2

• InChI:
• InChI=1S/C12H13F2NO2/c1-17-12(16)8-5-9(13)10(14)6-11(8)15-7-3-2-4-7/h5-7,15H,2-4H2,1H3

• InChIKey:
• KFVPFCCYAWVYBQ-UHFFFAOYSA-N

• Methyl 2-(cyclobutylamino)-4,5-difluorobenzoate is a useful research compound. Its molecular formula is C12H13F2NO2 and its molecular weight is 241.23 g/mol. The purity is usually 95%.

tert-butyl N-{4-[(1-cyano-2-hydroxyethyl)carbamoyl]phenyl}carbamate

Usually In Stock

• CAS RN:
• 2094587-32-1

• Formula:
• C15H19N3O4

• InChI:
• InChI=1S/C15H19N3O4/c1-15(2,3)22-14(21)18-11-6-4-10(5-7-11)13(20)17-12(8-16)9-19/h4-7,12,19H,9H2,1-3H3,(H,17,20)(H,18,21)

• InChIKey:
• UWVYGCAOKWZGCS-UHFFFAOYSA-N

• Tert-butyl N-{4-[(1-cyano-2-hydroxyethyl)carbamoyl]phenyl}carbamate is a useful research compound. Its molecular formula is C15H19N3O4 and its molecular weight is 305.334. The purity is usually 95%.

(4-methoxyphenyl)(1-methyl-1H-imidazol-2-yl)methanamine dihydrochloride

In Stock

• CAS RN:
• 2138187-32-1

• Formula:
• C12H17Cl2N3O

• InChI:
• InChI=1S/C12H15N3O.2ClH/c1-15-8-7-14-12(15)11(13)9-3-5-10(16-2)6-4-9;;/h3-8,11H,13H2,1-2H3;2*1H

• InChIKey:
• TWXWXLHKHONNTR-UHFFFAOYSA-N

• (4-methoxyphenyl)(1-methyl-1H-imidazol-2-yl)methanamine dihydrochloride is a useful research compound. Its molecular formula is C12H17Cl2N3O and its molecular weight is 290.19. The purity is usually 95%.

6-Tert-butyl-2-[1-(1,3,4-oxadiazol-2-ylmethyl)piperidin-4-yl]pyridazin-3-one

Usually In Stock

• CAS RN:
• 2379987-32-1

• Formula:
• C16H23N5O2

• InChI:
• InChI=1S/C16H23N5O2/c1-16(2,3)13-4-5-15(22)21(19-13)12-6-8-20(9-7-12)10-14-18-17-11-23-14/h4-5,11-12H,6-10H2,1-3H3

• InChIKey:
• RCRLEOGMTUSKEU-UHFFFAOYSA-N

• 6-Tert-butyl-2-[1-(1,3,4-oxadiazol-2-ylmethyl)piperidin-4-yl]pyridazin-3-one is a useful research compound. Its molecular formula is C16H23N5O2 and its molecular weight is 317.393. The purity is usually 95%.

N-Cyclopropyl-5-fluoropyrimidin-2-amine

In Stock

• CAS RN:
• 1289387-32-1

• Formula:
• C7H8FN3

• InChI:
• InChI=1S/C7H8FN3/c8-5-3-9-7(10-4-5)11-6-1-2-6/h3-4,6H,1-2H2,(H,9,10,11)

• InChIKey:
• PHCHUNGXFSOPPJ-UHFFFAOYSA-N

• N-Cyclopropyl-5-fluoropyrimidin-2-amine is a useful research compound. Its molecular formula is C7H8FN3 and its molecular weight is 153.16. The purity is usually 95%.